N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide

• Molecular Formula: C13H22N2O4S
• Molecular Weight: 302.39 g/mol
• IUPAC Name: N//'-[2-(1,1-dioxothiolan-3-yl)acetyl]cyclohexanecarbohydrazide
• InChI: InChI=1S/C13H22N2O4S/c16-12(8-10-6-7-20(18,19)9-10)14-15-13(17)11-4-2-1-3-5-11/h10-11H,1-9H2,(H,14,16)(H,15,17)
• InChI Key: ORHWGEAGKLLFMR-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)NNC(=O)CC2CCS(=O)(=O)C2

Description

N-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide, also known as DTTC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DTTC is a thiohydrazide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide is believed to exert its therapeutic effects through various mechanisms, including the inhibition of histone deacetylase (HDAC) activity, the activation of the nuclear factor-κB (NF-κB) pathway, and the modulation of oxidative stress. N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has been found to inhibit HDAC activity, leading to the upregulation of pro-apoptotic genes and the downregulation of anti-apoptotic genes. N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has also been found to activate the NF-κB pathway, leading to the inhibition of pro-inflammatory cytokine production. N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has been shown to modulate oxidative stress by increasing the levels of antioxidant enzymes and reducing the levels of reactive oxygen species.
Biochemical and Physiological Effects:
N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of oxidative stress. N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has been shown to inhibit the proliferation of cancer cells by inducing G1 cell cycle arrest and promoting apoptosis. N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has also been found to induce apoptosis in cancer cells by activating the caspase pathway. N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has been shown to modulate oxidative stress by increasing the levels of antioxidant enzymes and reducing the levels of reactive oxygen species.

Advantages and Limitations for Lab Experiments

N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has several advantages for lab experiments, including its stability, solubility, and low toxicity. N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has been found to be stable under various conditions and has good solubility in water and organic solvents. N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has also been found to have low toxicity, making it suitable for in vitro and in vivo studies. However, N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has some limitations, including its high cost and limited availability.

Future Directions

N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide research has several future directions, including the investigation of its potential therapeutic applications in other diseases, the development of more efficient synthesis methods, and the optimization of its pharmacokinetic properties. N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has been found to have potential therapeutic applications in various diseases, including diabetes, cardiovascular diseases, and autoimmune diseases. The development of more efficient synthesis methods for N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide could lead to a reduction in its cost and increased availability. The optimization of N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide's pharmacokinetic properties could improve its bioavailability and efficacy in vivo.

Synthesis Methods

N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has been synthesized using various methods, including the reaction of 2-bromo-1,1-dioxidotetrahydro-3-thiophenecarboxylic acid with cyclohexanecarbohydrazide in the presence of triethylamine. Another method involves the reaction of 2-(1,1-dioxidotetrahydro-3-thienyl)acetic acid with cyclohexanecarbohydrazide in the presence of dicyclohexylcarbodiimide. N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has also been synthesized using microwave-assisted synthesis, which has been found to be a faster and more efficient method.

Scientific Research Applications

N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has been found to have potential therapeutic applications in various fields, including cancer treatment, neuroprotection, and anti-inflammatory therapy. N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. It has also been found to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. N'-[2-(1,1-dioxidotetrahydro-3-thienyl)acetyl]cyclohexanecarbohydrazide has been investigated for its anti-inflammatory effects and has been found to inhibit the production of pro-inflammatory cytokines.